N-[1-(2-Bicyclo[2.2.1]heptanyl)ethyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide

• IUPAC Name: N-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide
• InChI: InChI=1S/C20H28N2O3S/c1-14-3-5-16(6-4-14)9-10-26(24,25)21-13-20(23)22-15(2)19-12-17-7-8-18(19)11-17/h3-6,9-10,15,17-19,21H,7-8,11-13H2,1-2H3,(H,22,23)/b10-9+
• InChI Key: JSWQGNRIQXFUOC-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)NC(C)C2CC3CCC2C3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)NC(C)C2CC3CCC2C3
• Molecular Formula: C20H28N2O3S
• Molecular Weight: 376.5 g/mol

Description

N-[1-(2-Bicyclo[2.2.1]heptanyl)ethyl]-2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetamide is a useful research compound. Its molecular formula is C20H28N2O3S and its molecular weight is 376.52. The purity is usually 95%.
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Scientific Research Applications

Opioid Kappa Agonists Development

Research has demonstrated the synthesis and biological evaluation of N-[2-(1-pyrrolidinyl)ethyl]acetamides and their efficacy as opioid kappa agonists. Through conformational analysis, certain compounds were identified with significant potential for analgesic effects, indicating their importance in developing new pain management therapies (Costello et al., 1991).

Antibacterial Potentials

A study on acetamide derivatives bearing azinane and 1,3,4-oxadiazole cores showed moderate inhibitory effects against various bacterial strains, including Gram-negative bacteria. This suggests the potential of acetamide derivatives in antibacterial drug development (Iqbal et al., 2017).

Chemoselective Acetylation in Drug Synthesis

The chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase as a catalyst has been studied for its application in the synthesis of antimalarial drugs, demonstrating the role of biocatalysis in pharmaceutical manufacturing (Magadum & Yadav, 2018).

Anticancer Drug Development

The synthesis and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide showed promise as an anticancer agent by targeting the VEGFr receptor. This highlights the compound's potential in anticancer therapy and drug design (Sharma et al., 2018).

Novel Co(II) and Cu(II) Complexes

Pyrazole-acetamide derivatives have been synthesized and characterized for their antioxidant activity, showcasing the potential of acetamide-based compounds in developing treatments that mitigate oxidative stress-related diseases (Chkirate et al., 2019).